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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrolysis of lead(II) (Pb²⁺) ions

in aqueous solutions. Understanding the speciation of lead(II) under various conditions is

critical for researchers in fields ranging from environmental science and toxicology to materials

science and drug development, where lead contamination can be a significant concern. This

document details the formation of various hydrolysis products, their stability, the

thermodynamics of these reactions, and the experimental methods used for their

characterization.

Introduction to Lead(II) Hydrolysis
The aqueous chemistry of lead(II) is complex and highly dependent on pH. In acidic solutions

(pH < 6), the dominant species is the hydrated lead(II) ion, [Pb(H₂O)ₙ]²⁺. As the pH increases,

the water molecules in the hydration shell undergo deprotonation, leading to the formation of a

series of mononuclear and polynuclear hydroxo complexes. This process, known as hydrolysis,

significantly alters the solubility, mobility, and toxicity of lead in aqueous environments.

The general hydrolysis reaction can be represented as:

xPb²⁺ + yH₂O ⇌ Pbₓ(OH)y⁽²ˣ⁻ʸ⁾⁺ + yH⁺

The equilibrium of this reaction is characterized by hydrolysis constants, which are crucial for

predicting the speciation of lead(II) in solutions of varying acidity.
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Lead(II) Hydrolysis Products and Their Stability
Numerous studies have identified a variety of mononuclear and polynuclear lead(II) hydroxo

complexes. The formation and stability of these species are quantified by their cumulative

stability constants (β).

Quantitative Data on Lead(II) Hydrolysis
The following tables summarize the key quantitative data for the hydrolysis of lead(II) ions,

including the stoichiometry of the hydrolysis products, their formation constants (log β), and

thermodynamic data where available.

Table 1: Stability Constants (log β) of Mononuclear Lead(II) Hydrolysis Species

Species Reaction log β Ionic Medium
Temperature
(°C)

Pb(OH)⁺
Pb²⁺ + H₂O ⇌

Pb(OH)⁺ + H⁺
-7.86 0.1 M KNO₃ 25

Pb(OH)₂
Pb²⁺ + 2H₂O ⇌

Pb(OH)₂ + 2H⁺
-17.1 3.0 M NaClO₄ 25

[Pb(OH)₃]⁻

Pb²⁺ + 3H₂O ⇌

[Pb(OH)₃]⁻ +

3H⁺

-28.1 3.0 M NaClO₄ 25

Table 2: Stability Constants (log β) of Polynuclear Lead(II) Hydrolysis Species
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Species Reaction -log β Ionic Medium
Temperature
(°C)

[Pb₃(OH)₄]²⁺

3Pb²⁺ + 4H₂O ⇌

[Pb₃(OH)₄]²⁺ +

4H⁺

23.91 0.1 M KNO₃ 25

[Pb₃(OH)₅]⁺

3Pb²⁺ + 5H₂O ⇌

[Pb₃(OH)₅]⁺ +

5H⁺

31.75 0.1 M KNO₃ 25

[Pb₄(OH)₄]⁴⁺

4Pb²⁺ + 4H₂O ⇌

[Pb₄(OH)₄]⁴⁺ +

4H⁺

20.40 0.1 M KNO₃ 25

[Pb₆(OH)₈]⁴⁺

6Pb²⁺ + 8H₂O ⇌

[Pb₆(OH)₈]⁴⁺ +

8H⁺

43.38 0.1 M KNO₃ 25

Table 3: Thermodynamic Data for Lead(II) Hydrolysis in 1.0 M NaClO₄ at 25°C[1]

Species log β ΔH⁰ (kJ/mol)

Pb(OH)⁺ -7.8 24

Pb₃(OH)₄²⁺ -22.69 112

Pb₃(OH)₅⁺ -30.8 146

Pb₄(OH)₄⁴⁺ -19.58 86

Pb₆(OH)₈⁴⁺ -42.43 215

Signaling Pathways and Logical Relationships
The hydrolysis of lead(II) ions is a stepwise process that is critically dependent on the pH of the

aqueous solution. The following diagrams illustrate the general pathway of lead(II) hydrolysis

and a typical experimental workflow for its characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/18965753/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Hydrolysis Pathway of Lead(II) Ions

Increasing pH

Pb²⁺ (aq)

Pb(OH)⁺

+ OH⁻

Pb(OH)₂ (aq)

+ OH⁻

Polynuclear Species
([Pbₓ(OH)y]⁽²ˣ⁻ʸ⁾⁺)

+ Pb²⁺, + OH⁻

[Pb(OH)₃]⁻

+ OH⁻

Pb(OH)₂ (s)

High [Pb²⁺]
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Experimental Workflow for Lead(II) Hydrolysis Study

Sample Preparation
(Pb(II) solution in a defined ionic medium)

Potentiometric Titration
(Titration with a standard base)

Data Acquisition
(EMF vs. Volume of titrant)

Data Processing
(Calculation of ñ and p[OH⁻])

Computer Modeling
(Determination of species and stability constants)

Spectroscopic Validation
(Raman, EXAFS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b072479?utm_src=pdf-body-img
https://www.benchchem.com/product/b072479?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. The hydrolysis of lead(II). A potentiometric and enthalpimetric study - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Hydrolysis of Lead(II) Ions in Aqueous Solution: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072479#hydrolysis-of-lead-ii-ions-in-aqueous-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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